Cas no 1017021-12-3 (2-Bromo-3-methyl-1-(pyrrolidin-1-yl)butan-1-one)

• Product Name: 2-Bromo-3-methyl-1-(pyrrolidin-1-yl)butan-1-one
• CAS No: 1017021-12-3
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• MDL: MFCD09951043
• CID: 4726447
• PubChem ID: 24711190
• Update Time: 2023-08-15

2-Bromo-3-methyl-1-(pyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methyl-1-(pyrrolidin-1-yl)butan-1-one
• NE38836
• 2-Bromo-3-methyl-1-(pyrrolidin-1-yl)butan-1-one

• MDL： MFCD09951043
• Inchi： 1S/C9H16BrNO/c1-7(2)8(10)9(12)11-5-3-4-6-11/h7-8H,3-6H2,1-2H3
• InChI Key： LCWKWGGQZRLMEB-UHFFFAOYSA-N
• SMILES： BrC(C(C)C)C(N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 20.3